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Compound of Interest

Compound Name:
3-Chloro-5-(2-

fluoroethoxy)pyridazine

CAS No.: 1346691-39-1

Cat. No.: B3031056

Get Quote

Part 1: Executive Safety Assessment
3-Chloro-5-(2-fluoroethoxy)pyridazine (CAS: 1346691-39-1) is a halogenated

heteroaromatic compound used primarily as a research intermediate in drug discovery and

PET tracer development.

Effective disposal of this compound requires strict adherence to halogenated waste protocols.

Unlike standard organic waste, the presence of both chlorine (Cl) and fluorine (F) atoms on the

pyridazine ring necessitates high-temperature incineration with specific scrubbing capabilities

to neutralize acidic byproducts (HCl, HF) and prevent the formation of toxic persistent organic

pollutants.

Core Disposal Directive:

Primary Classification: Halogenated Organic Waste.

Prohibited Actions: Do NOT dispose of down drains. Do NOT mix with non-halogenated

solvents (e.g., pure acetone/ethanol) if cost-saving segregation is active in your facility. Do
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NOT autoclave (risk of volatilizing toxic halides).

Part 2: Hazard Identification & Waste Characterization
Before initiating disposal, operators must validate the waste stream properties. This compound

is not a standard solvent; it is a functionalized solid often dissolved in reaction media.

Table 1: Physicochemical & Hazard Profile
Parameter Specification Operational Implication

CAS Number 1346691-39-1
Use for waste manifest and

labeling.

Molecular Formula C₆H₆ClFN₂O
Halogenated: Contains Cl and

F.

Physical State Solid (White to Off-white)
Dust generation risk during

transfer.

GHS Classification Warning (Irritant)
H315, H319, H335:

Skin/Eye/Respiratory irritant.[1]

Reactivity Stable under normal conditions
Incompatible with strong

oxidizing agents.

Combustibility Combustible Organic
Suitable for fuel

blending/incineration.

Technical Insight: The pyridazine nitrogen atoms can form salts with strong acids. Ensure waste

streams are not highly acidic (< pH 2) before bulking with general organic waste to prevent

unexpected exotherms or precipitation.

Part 3: Step-by-Step Disposal Workflows
Workflow A: Disposal of Pure Solid Substance
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Applicable for: Expired inventory, weighing errors, or degraded solid samples.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a

screw-top lid. Avoid metal containers if the solid is damp or acidic.

Transfer:

Perform all transfers inside a chemical fume hood.

Dampen the solid slightly with a compatible solvent (e.g., dichloromethane) if the powder

is fine and prone to static dispersion.

Solvent Dissolution (Optional but Recommended):

To facilitate incineration, dissolve the solid in a minimal amount of a halogenated solvent

(e.g., Dichloromethane or Chloroform).

Why? Liquid injection systems in incinerators are more efficient than solid feed hoppers for

small research quantities.

Labeling:

Affix a hazardous waste tag immediately.[2]

Constituents: "3-Chloro-5-(2-fluoroethoxy)pyridazine, Dichloromethane".

Hazard Checkbox: Toxic, Irritant, Halogenated.

Workflow B: Disposal of Reaction Mixtures (Liquid Waste)
Applicable for: Mother liquors, HPLC effluent, or reaction byproducts.

Segregation:

This stream MUST go into the Halogenated Waste carboy (typically red-tagged or distinct

from non-halogenated blue cans).

Note: Even if the solvent is 90% Ethyl Acetate (non-halogenated), the presence of the

dissolved chloro-fluoro-pyridazine renders the entire mixture "Halogenated" for regulatory
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purposes (the "Mixture Rule").

Compatibility Check:

Ensure the mixture does not contain strong oxidizers (e.g., peroxides, permanganate). If

oxidizers were used, quench them (e.g., with sodium bisulfite) and test with starch-iodide

paper before adding to the waste drum.

Bulking:

Pour into the Halogenated Waste container using a funnel.

Close the latch/lid immediately after use to prevent volatile emissions (EPA requirement).

Workflow C: Contaminated Consumables (Sharps & Debris)
Applicable for: Syringes, needles, contaminated gloves, and weighing boats.

Sharps (Needles/Glass):

Place directly into a rigid, puncture-proof Biohazard/Chemical Sharps container.

Do not recap needles.

Soft Debris (Gloves/Paper):

Place in a clear, heavy-duty polyethylene bag (minimum 4 mil thickness).

Double-bag if the debris is wet with solvent.

Tag as "Solid Debris Contaminated with Halogenated Organics".

Part 4: Waste Segregation Logic (Visualization)
The following decision tree illustrates the critical decision points for segregating this specific

compound to ensure compliance and safety.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
3-Chloro-5-(2-fluoroethoxy)pyridazine

Physical State?

Liquid
(Reaction Mixture / Mother Liquor)

Solid
(Pure Compound / Debris)

Contains Oxidizers?

Quench Oxidizers
(e.g., NaHSO3)

Yes

DISPOSAL TARGET:
Halogenated Solvent Waste Drum

No

Type of Solid?

Pure Chemical Consumables
(Gloves, Paper)

Sharps
(Needles, Glass)

Dissolve in DCM
(Recommended)

Preferred

DISPOSAL TARGET:
Hazardous Solid Waste Bin

Alternative

DISPOSAL TARGET:
Puncture-Proof Sharps Container

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree. This workflow prioritizes the "Halogenated Waste"

stream to ensure proper high-temperature incineration.
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Part 5: Emergency Spill Response
In the event of a spill involving 3-Chloro-5-(2-fluoroethoxy)pyridazine, immediate

containment is necessary to prevent environmental release.[3]

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double-gloving

recommended), lab coat, and safety goggles. If powder is airborne, use an N95 or P100

respirator.

Containment:

Solids: Cover with wet paper towels (dampened with water) to prevent dust dispersion,

then scoop into a waste jar.

Liquids: Surround with absorbent pads or vermiculite. Do NOT use combustible materials

like sawdust if strong oxidizers are also present in the spill.

Decontamination: Scrub the surface with a soap and water solution. Collect all cleanup

materials into the Solid Hazardous Waste bag.

Reporting: Report the spill to your facility's EHS department if the quantity exceeds 1 gram or

if personnel exposure occurred.

Part 6: Regulatory Compliance & References
Strict adherence to these protocols ensures compliance with RCRA (Resource Conservation

and Recovery Act) regulations regarding halogenated organic waste.

References:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. 7.2 Organic Solvents [ehs.cornell.edu]

3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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